Cas no 122377-70-2 (Benzenemethanamine, 3-nitro-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine, 3-nitro-N-(phenylmethyl)-
• CAS No: 122377-70-2
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 1216977
• Update Time: 2024-08-05

Benzenemethanamine, 3-nitro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-nitro-N-(phenylmethyl)-
• N-benzyl-1-(3-nitrophenyl)methanamine

• Inchi： 1S/C14H14N2O2/c17-16(18)14-8-4-7-13(9-14)11-15-10-12-5-2-1-3-6-12/h1-9,15H,10-11H2
• InChI Key： DFYDXMFZQUWIFS-UHFFFAOYSA-N
• SMILES： C1(CNCC2=CC=CC=C2)=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 242.10562

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Melting Point: 67 °C(Solv: methanol (67-56-1))
• Boiling Point: 175 °C(Press: 1.0 Torr)
• PSA: 55.17
• pka: 7.95±0.20(Predicted)